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Compound of Interest

Compound Name: (R)-1-Cbz-3-aminopiperidine

Cat. No.: B1270722 Get Quote

For Researchers, Scientists, and Drug Development Professionals

(R)-1-Boc-3-aminopiperidine is a chiral building block of significant interest in pharmaceutical

development due to its integral role in the synthesis of a variety of therapeutic agents. Its

piperidine scaffold is a common motif in numerous biologically active compounds, and the

chiral amine at the 3-position is crucial for the specific interactions of these drugs with their

biological targets. The tert-butoxycarbonyl (Boc) protecting group enhances its stability and

allows for controlled reactions during complex syntheses.[1][2]

This document provides detailed application notes, experimental protocols, and quantitative

data for the use of (R)-1-Boc-3-aminopiperidine in the development of key pharmaceuticals,

including Dipeptidyl Peptidase-4 (DPP-4) inhibitors for type 2 diabetes and Poly (ADP-ribose)

polymerase (PARP) inhibitors for cancer therapy.

Applications in Drug Development
(R)-1-Boc-3-aminopiperidine is a key intermediate in the synthesis of several marketed drugs.

Its primary applications are in the development of:

DPP-4 Inhibitors: This class of oral antidiabetic drugs works by blocking the DPP-4 enzyme,

which inactivates incretin hormones like GLP-1. This leads to increased insulin secretion and

reduced glucagon levels in a glucose-dependent manner. (R)-1-Boc-3-aminopiperidine is a

crucial component for drugs like:
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Alogliptin: A potent and selective DPP-4 inhibitor for the treatment of type 2 diabetes.[2][3]

[4][5]

Linagliptin: Another highly effective DPP-4 inhibitor used to manage type 2 diabetes.[1][2]

PARP Inhibitors: These drugs are targeted cancer therapies that exploit deficiencies in DNA

repair mechanisms in tumor cells. (R)-1-Boc-3-aminopiperidine is used in the synthesis of:

Niraparib: A potent PARP-1 and PARP-2 inhibitor approved for the treatment of certain

types of ovarian, fallopian tube, and peritoneal cancer.[6]

The general workflow for utilizing (R)-1-Boc-3-aminopiperidine in drug synthesis involves its

coupling with a core scaffold of the target molecule, followed by deprotection of the Boc group

and subsequent reaction steps to yield the final active pharmaceutical ingredient (API).
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Reactants

Reaction

Work-up & Purification

Product

2-((6-chloro-3-methyl-2,4-dioxo-3,4-
dihydropyrimidin-1(2H)-yl)methyl)benzonitrile

Mix and Heat

(R)-3-aminopiperidine dihydrochloride Potassium Carbonate Isopropanol/Water

Cool Reaction Mixture

Filter Precipitate

Wash with Water

Dry under Vacuum

Alogliptin
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Reactants

Reaction

Work-up

Product

Halogenated 1-benzyl-3-(4-nitrophenyl)pyridine

Catalytic Hydrogenation

5% Palladium on Carbon Acetic Acid Hydrogen Gas (2 bar)

Filter to remove Catalyst

Remove Solvent under Reduced Pressure

Adjust pH to 14

Extract with Ethyl Acetate

Concentrate Organic Phase

4-(piperidin-3-yl)aniline
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DPP-4 Inhibitor (e.g., Alogliptin, Linagliptin) Enzyme
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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